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Compound of Interest

Compound Name: Tris(4-aminophenyl)methane

Cat. No.: B008546

For Immediate Use by Laboratory Professionals: This document provides critical safety and
logistical information for the handling and disposal of Tris(4-aminophenyl)methane (CAS No.
548-61-8). Adherence to these procedures is essential for ensuring personnel safety and
minimizing environmental impact.

Tris(4-aminophenyl)methane is a chemical compound utilized in various research and
development applications. While instrumental in scientific advancement, it presents hazards
that necessitate stringent safety protocols. This guide outlines the necessary personal
protective equipment (PPE), emergency procedures, and operational and disposal plans to
support your laboratory's safety culture and build unwavering trust in your chemical handling
practices.

Essential Safety Information at a Glance

For quick reference, the following table summarizes the key hazard information for Tris(4-
aminophenyl)methane.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification

) o H317: May cause an
Skin Sensitization ) . . .
GHSO07 Warning allergic skin reaction.

Cat 1
(Category 1) 2]

Hazardous to the
) ) H412: Harmful to
Aquatic Environment, . )
None None aquatic life with long
Long-term Hazard )
lasting effects.[1][2]
(Category 3)

Operational Plan: Step-by-Step Handling
Procedures

To ensure the safe handling of Tris(4-aminophenyl)methane, a systematic approach is
required from preparation to disposal.

Engineering Controls and Preparation

e Ventilation: Always handle Tris(4-aminophenyl)methane in a well-ventilated area.[3][4] A
chemical fume hood is recommended to minimize inhalation exposure.

o Eyewash and Safety Shower: Ensure that an emergency eyewash station and safety shower
are readily accessible and in good working order.[5]

o Work Area: Designate a specific area for handling this chemical. The work surface should be
clean and uncluttered.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact.

o Eye Protection: Wear chemical safety goggles or glasses with side shields that conform to
OSHA's 29 CFR 1910.133 or European Standard EN166.[3]

o Hand Protection: Chemical-resistant gloves are required.[2][6] While specific breakthrough
times for Tris(4-aminophenyl)methane are not readily available, nitrile or butyl rubber
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gloves are generally recommended for handling aromatic amines. Always inspect gloves for
any signs of degradation or perforation before use.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin exposure.[3] In cases of potential splashing, consider additional protective apparel such
as an apron or coveralls.

Respiratory Protection: Under normal handling conditions with adequate ventilation,
respiratory protection may not be necessary. However, if dust is generated, a NIOSH-
approved particulate respirator (e.g., N95) should be used.[3]

Handling and Storage

Avoid Dust Formation: This compound is a solid, and care should be taken to avoid the
generation of dust.[3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[3] Do not eat,
drink, or smoke in the work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]
Protect from light and moisture.[5]

First Aid Measures

In the event of exposure, immediate action is crucial.

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][5] If skin
irritation or a rash occurs, seek medical advice.[2] Remove contaminated clothing and wash
it before reuse.[2][6]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek
immediate medical attention.[5]
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Disposal Plan

Proper disposal of Tris(4-aminophenyl)methane and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

e Waste Characterization: Unused Tris(4-aminophenyl)methane should be treated as
hazardous waste.

o Container Disposal: Empty containers may retain product residue and should be disposed of
in the same manner as the chemical itself. Do not reuse empty containers.

o Disposal Method: Dispose of the chemical and any contaminated materials (e.g., gloves,
absorbent pads) through a licensed professional waste disposal service.[3] Ensure that
disposal is in accordance with all applicable federal, state, and local regulations. Avoid
release to the environment.[2][6]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Tris(4-
aminophenyl)methane, from initial preparation to final disposal.
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Caption: Safe handling workflow for Tris(4-aminophenyl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Tris(4-aminophenyl)methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008546#personal-protective-equipment-for-handling-
tris-4-aminophenyl-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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